Cas no 1708199-08-9 (N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine)

• Product Name: N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine
• CAS No: 1708199-08-9
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 5210736
• Update Time: 2025-08-05

N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine

• Inchi： 1S/C11H22N4/c1-8(12)6-14(4)7-11-9(2)13-15(5)10(11)3/h8H,6-7,12H2,1-5H3
• InChI Key： DADWQHIGAXMBIM-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=C(C)N(C)N=C1C)C(N)C

Additional information on N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine

Introduction to N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine (CAS No. 1708199-08-9)

N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1708199-08-9, belongs to a class of molecules that incorporate a trimethylpyrazolyl moiety, which is known for its role in various biochemical pathways and drug interactions.

The molecular structure of N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine consists of a methyl-substituted propane backbone with two amino groups at the 1 and 2 positions. The presence of the trimethylpyrazol-4-yl group at the 4-position of the pyrazole ring introduces a high degree of steric hindrance and electronic complexity, which can influence its interactions with biological targets. This structural feature makes it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as pyrazole derivatives, due to their diverse pharmacological properties. The trimethylpyrazolyl group is particularly noteworthy because it has been shown to enhance binding affinity and selectivity in several drug candidates. For instance, studies have demonstrated that pyrazole-based compounds can exhibit potent activity against enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine is its potential as a bioactive scaffold. The combination of the propane diamine moiety and the trimethylpyrazolyl group creates a molecule with multiple interaction points that could be exploited for therapeutic purposes. Researchers have hypothesized that this compound might interfere with key signaling pathways by binding to specific protein targets, thereby modulating cellular processes.

Current research in this area is focused on understanding the pharmacokinetic and pharmacodynamic properties of N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine. Preliminary studies suggest that the compound exhibits moderate solubility in aqueous solutions and has a reasonable half-life in vivo. These characteristics are crucial for evaluating its potential as a drug candidate, as they influence how the body processes and responds to the molecule.

The synthesis of N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired framework efficiently. These synthetic strategies are essential for ensuring that researchers have sufficient quantities of the compound for further testing.

In addition to its potential therapeutic applications, N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine may also serve as a valuable tool in chemical biology research. Its unique structure allows scientists to probe interactions between small molecules and biological macromolecules at a molecular level. By studying how this compound interacts with proteins and enzymes, researchers can gain insights into fundamental biological processes and identify new therapeutic targets.

The future direction of research on N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine will likely involve expanding its chemical diversity through structural modifications. By altering specific functional groups or introducing new moieties into the molecule, scientists can explore new pharmacological profiles and optimize its activity against desired biological targets. This approach aligns with broader trends in drug discovery where computational modeling and high-throughput screening are used to guide molecular design.

Overall, N1-methyl-N1-[(1,3,5-trimethylpyrazol-4-yl)methyl]propane-1,2-diamine represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of its properties grows， so too will our ability to harness its potential for developing novel therapeutics that address unmet medical needs.